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Compound of Interest
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Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaCsH40s:4H20) holds a significant
place in the history of materials science as one of the first discovered piezoelectric and
ferroelectric materials[1][2][3]. Its remarkably high piezoelectric activity, particularly between its
two Curie temperatures of -18°C and 24°C, has made it a subject of extensive study for over a
century[1][4][5]. This guide provides a literature review of its piezoelectric coefficients,
compares them with other relevant materials, and details the experimental protocols used for
their determination, aimed at researchers and scientists in materials science and drug
development.

Data Presentation: Piezoelectric Coefficients

Rochelle salt's primary piezoelectric response is characterized by its shear coefficients, dia,
dzs, and dse[6]. However, other coefficients have also been measured, and recent research into
composites has focused on the effective longitudinal coefficient, dss. The following table
summarizes the reported piezoelectric coefficients for Rochelle salt and provides a
comparison with other common piezoelectric materials.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1243658?utm_src=pdf-interest
https://www.benchchem.com/product/b1243658?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8540971/
https://www.preprints.org/manuscript/202107.0492/v1/download
https://www.britannica.com/science/Rochelle-salt
https://pmc.ncbi.nlm.nih.gov/articles/PMC8540971/
https://www.researchgate.net/publication/221912727_Piezoelectric_Effect_in_Rochelle_Salt
https://pmc.ncbi.nlm.nih.gov/articles/PMC4285877/
https://www.benchchem.com/product/b1243658?utm_src=pdf-body
https://www.mdpi.com/1996-1944/14/20/6132/review_report
https://www.benchchem.com/product/b1243658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

Material

Piezoelectric
Coefficient (di)

Value (pCIN or
pmiV)

Measurement
Method / Notes

Reference

Rochelle Salt X-ray Multiple
) dis 225 ) ) [7]
(Single Crystal) Diffraction
X-ray Multiple
dz2s 41 ) Y ) P [7]
Diffraction
X-ray Multiple
dse 230 ) Y ] P [7]
Diffraction
X-ray Multiple
d21 70 ) Y ) P [7]
Diffraction
X-ray Multiple
d22 2200 _ Y _ P [7]
Diffraction
X-ray Multiple
d23 2100 ) Y ) P [7]
Diffraction
Direct
Rochelle Salt / ] Piezoelectric
] Effective ds3 120 [1]
PLA Composite Effect (1.5 mm
thick sample)
Converse
' Piezoelectric
Effective dss 80 [1]
Effect (1.5 mm
thick sample)
Direct
) Piezoelectric
Effective ds3 30 [1]
Effect (2.5 mm
thick sample)
Direct
PVDF-TrFE _ _
o Piezoelectric
(Polyvinylidene
i dss ~21 Effect [2]
fluoride- )
. (Commercial
trifluoroethylene)
Sample)
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General reported

dss > -60 [1]
value
Imidazolium Thin film
dss 40 [1]
Perchlorate measurement
PZT (Lead

) Ceramic material
Zirconate dss 225 -590 ] [8]

] (Typical range)
Titanate)

Experimental Protocols

The characterization of piezoelectric coefficients involves measuring either the electrical
response to mechanical stress (direct effect) or the mechanical deformation in response to an
electric field (converse effect).

1. X-ray Multiple Diffraction (XRMD)

This advanced technique provides a precise method for determining individual tensor
coefficients of a single crystal.

e Principle: An external electric field is applied to the crystal, inducing a small lattice
deformation (strain). This strain causes a measurable shift in the peak positions of a
Renninger scan, which is a specific type of X-ray diffraction measurement.

o Methodology:

o Asingle crystal of Rochelle salt is mounted on a goniometer within a synchrotron X-ray
beamline.

o Electrodes are applied to the crystal to allow for the application of a controlled electric field
(E) along a specific crystallographic axis (e.g., the b-axis).

o Renninger scans are performed with and without the electric field. A Renninger scan
involves rotating the crystal around the scattering vector of a primary reflection and
observing the intensity modulation caused by simultaneous diffraction from other lattice
planes.
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o The angular shift in the secondary diffraction peaks is directly related to the induced strain
in the crystal lattice.

o By analyzing these shifts for various crystallographic planes and electric field directions,
the individual piezoelectric coefficients (e.g., d21, dz22, dz23, dzs) can be calculated[7].

2. Direct Piezoelectric Effect Measurement (Charge Measurement)
This method is commonly used for characterizing composite materials and devices.

o Principle: The direct piezoelectric effect is quantified by measuring the electric charge
generated across a sample when a known mechanical stress is applied.

o Methodology:

o The sample, such as a Rochelle salt/PLA composite disk, is placed between two
electrodes.

o A controlled, uniform pressure or force (e.g., a pressure step from 0 to 1 bar) is applied to
the sample[2].

o The resulting electrical charge harvested by the electrodes is measured using a charge
amplifier or a high-impedance electrometer.

o The piezoelectric coefficient (dss in this configuration) is calculated as the ratio of the total
charge generated to the applied force.

3. Converse Piezoelectric Effect Measurement (Displacement Measurement)

This method measures the strain induced by an electric field and is often performed using laser
vibrometry for high precision.

 Principle: An applied electric field causes the piezoelectric material to deform. The magnitude
of this deformation is proportional to the piezoelectric coefficient.

e Methodology:
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o The sample is placed in a holder, and a controlled, oscillating voltage is applied across its
electrodes.

o Alaser vibrometer is focused on the surface of the sample. This instrument can detect out-
of-plane displacements with sub-nanometer resolution by measuring the Doppler shift of
the reflected laser light.

o The displacement of the sample surface is measured as a function of the applied voltage's
frequency and amplitude[1].

o The converse piezoelectric coefficient is determined from the slope of the linear
relationship between the measured displacement and the applied voltage[1].

Mandatory Visualization

The following diagram illustrates the generalized workflows for determining piezoelectric
coefficients using both the direct and converse effect measurement protocols.
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Experimental workflows for piezoelectric characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1243658?utm_src=pdf-body-img
https://www.benchchem.com/product/b1243658?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

1. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple
Additive Manufacturing Techniques - PMC [pmc.ncbi.nim.nih.gov]

2. preprints.org [preprints.org]

3. Rochelle salt | Crystal Structure, Sodium Potassium & Hydrogen | Britannica
[britannica.com]

4. researchgate.net [researchgate.net]

5. Rochelle salt — a structural reinvestigation with improved tools. I. The high-temperature
paraelectric phase at 308 K - PMC [pmc.ncbi.nim.nih.gov]

6. mdpi.com [mdpi.com]
7. researchgate.net [researchgate.net]
8. arnayk.medium.com [arnayk.medium.com]

To cite this document: BenchChem. [A Comparative Review of Rochelle Salt's Piezoelectric
Coefficients]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243658#literature-review-of-rochelle-salt-s-
piezoelectric-coefficients]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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